Cas no 2228548-80-7 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile
• CAS No: 2228548-80-7
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6589001
• PubChem ID: 165676352
• Update Time: 2025-06-15

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile
• EN300-1918468
• 2228548-80-7

• Inchi： 1S/C12H12BrNO2/c1-12(2,7-14)8-5-9(13)11-10(6-8)15-3-4-16-11/h5-6H,3-4H2,1-2H3
• InChI Key： HHFMLRMXLDJLPT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)C(C#N)(C)C

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile

Introduction to 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile (CAS No. 2228548-80-7)

2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile (CAS No. 2228548-80-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its brominated benzodioxin moiety and a substituted propanenitrile group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile features a 1,4-benzodioxin ring system, which is a common scaffold found in various bioactive molecules. The presence of the bromine atom at the 8-position of the benzodioxin ring introduces additional steric and electronic effects, potentially influencing the compound's pharmacokinetic properties and biological interactions. The methylpropanenitrile substituent further enhances the molecule's versatility by providing a functional group that can participate in various chemical reactions and biological processes.

Recent studies have explored the potential of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile in various therapeutic areas. One notable area of interest is its anti-cancer properties. Research has shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anti-cancer activities, 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile have also been studied to evaluate its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good stability in plasma and liver microsomes. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

To further enhance the therapeutic potential of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile, researchers are exploring various structural modifications. For example, substituting different functional groups at the 6-position of the benzodioxin ring or modifying the propanenitrile moiety can lead to compounds with improved potency and selectivity. These efforts aim to optimize the compound's pharmacological properties while minimizing potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential safety concerns before proceeding to larger-scale studies.

In conclusion, 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile (CAS No. 2228548-80-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for addressing unmet medical needs in various disease areas.